Cas no 57544-34-0 (6-Chloro-2H-chromene-3-carbaldehyde)

• Product Name: 6-Chloro-2H-chromene-3-carbaldehyde
• CAS No: 57544-34-0
• MF: C₁₀H₇ClO₂
• MW: 194.61438202858
• MDL: MFCD01662416
• CID: 374650
• PubChem ID: 42465
• Update Time: 2025-10-30

6-Chloro-2H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2H-chromene-3-carbaldehyde
• 2H-1-Benzopyran-3-carboxaldehyde,6-chloro-
• 6-chloro-2H-chromene-3-carbaldehyde(SALTDATA: FREE)
• 2H-1-BENZOPYRAN-3-CARBOXALDEHYDE,6-CHLORO
• 3-formyl-6-chloro-2H-1-benzopyran
• 6-Chloro-2H-1-benzopyran-3-carboxaldehyde
• 6-chloro-2H-3-chromenecarbaldehyde
• 6-Chloro-chromene 3-carboxaldehyde
• F2121-0007
• 2H-1-BENZOPYRAN-3-CARBOXALDEHYDE, 6-CHLORO-
• AB09675
• SCHEMBL8626959
• BRN 1639884
• MFCD01662416
• Z203244238
• 57544-34-0
• EN300-25359
• DTXSID50206176
• A831496
• BS-38273
• AKOS000558651
• 6-chloranyl-2H-chromene-3-carbaldehyde
• F88050
• VU0490358-1
• FT-0692860
• DB-072334

• MDL： MFCD01662416
• Inchi： 1S/C10H7ClO2/c11-9-1-2-10-8(4-9)3-7(5-12)6-13-10/h1-5H,6H2
• InChI Key： VCRXKYYFRXENHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C=O)CO2

Computed Properties

• Exact Mass: 194.01300
• Monoisotopic Mass: 194.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.419
• Boiling Point: 341.4°Cat760mmHg
• Flash Point: 156.4°C
• Refractive Index: 1.668
• PSA: 26.30000
• LogP: 2.31470

6-Chloro-2H-chromene-3-carbaldehyde Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 6-Chloro-2H-chromene-3-carbaldehyde

Introduction to 6-Chloro-2H-chromene-3-carbaldehyde (CAS No. 57544-34-0)

6-Chloro-2H-chromene-3-carbaldehyde, with the CAS number 57544-34-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chromene scaffold, which is a bicyclic structure consisting of a benzene ring fused to a pyran ring, and the presence of a chloro substituent and an aldehyde functional group. These structural features endow 6-Chloro-2H-chromene-3-carbaldehyde with a range of chemical and biological properties that make it an intriguing candidate for various applications.

The chromene scaffold is well-known for its potential in drug discovery and development. Compounds containing this core structure have been extensively studied for their anti-inflammatory, antiviral, and anticancer activities. The introduction of a chloro substituent at the 6-position and an aldehyde group at the 3-position further modulates the biological activity of 6-Chloro-2H-chromene-3-carbaldehyde. The chloro substituent can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. Meanwhile, the aldehyde group can serve as a reactive site for further chemical modifications, such as condensation reactions with amines or hydrazines, leading to the formation of new derivatives with enhanced biological activities.

Recent research has highlighted the potential of 6-Chloro-2H-chromene-3-carbaldehyde in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiproliferative effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action was attributed to the compound's ability to induce apoptosis and inhibit cell cycle progression. Another study in the Bioorganic & Medicinal Chemistry Letters reported that 6-Chloro-2H-chromene-3-carbaldehyde-based derivatives showed significant antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

In addition to its direct biological activities, 6-Chloro-2H-chromene-3-carbaldehyde has also been explored as a building block for the synthesis of more complex molecules. Its reactivity and structural flexibility make it an attractive starting material for combinatorial chemistry approaches. For example, researchers have used this compound to synthesize libraries of chromene derivatives through multistep synthetic routes involving various functional group transformations. These libraries have been screened for a wide range of biological activities, leading to the identification of several lead compounds with promising therapeutic potential.

The synthetic accessibility of 6-Chloro-2H-chromene-3-carbaldehyde is another factor contributing to its popularity in research laboratories. Several efficient synthetic routes have been developed to prepare this compound from readily available starting materials. One common approach involves the cyclization of 4-hydroxybenzaldehyde with ethyl acetoacetate in the presence of an acid catalyst, followed by chlorination at the 6-position. This method provides high yields and good purity, making it suitable for large-scale synthesis.

The physical properties of 6-Chloro-2H-chromene-3-carbaldehyde, such as its melting point, solubility, and stability, are also important considerations for its use in various applications. It is typically obtained as a yellow solid with a melting point ranging from 85°C to 87°C. The compound is moderately soluble in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. Its stability under different conditions has been studied extensively, and it is generally found to be stable under standard laboratory conditions.

In conclusion, 6-Chloro-2H-chromene-3-carbaldehyde (CAS No. 57544-34-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of new drugs and therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and synthetic potential, further solidifying its importance in the field.